Cas no 312606-01-2 (3-benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride)

• Product Name: 3-benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride
• CAS No: 312606-01-2
• MF: C₂₀H₁₉ClN₂O₄S
• MW: 418.893862962723
• CID: 6251763
• PubChem ID: 16237724
• Update Time: 2025-10-31

3-benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride
• 2-(3-benzyl-4-methyl-1,3-thiazol-3-ium-5-yl)ethyl 4-nitrobenzoate;chloride
• F0297-0024
• Z56790939
• AKOS001016884
• 3-benzyl-4-methyl-5-[2-(4-nitrobenzoyloxy)ethyl]-1,3-thiazol-3-ium chloride
• 3-benzyl-4-methyl-5-(2-((4-nitrobenzoyl)oxy)ethyl)thiazol-3-ium chloride
• 312606-01-2

• Inchi： 1S/C20H19N2O4S.ClH/c1-15-19(27-14-21(15)13-16-5-3-2-4-6-16)11-12-26-20(23)17-7-9-18(10-8-17)22(24)25;/h2-10,14H,11-13H2,1H3;1H/q+1;/p-1
• InChI Key： SDHNRMCZRZOVEL-UHFFFAOYSA-M
• SMILES： [Cl-].S1C=[N+](CC2C=CC=CC=2)C(C)=C1CCOC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 418.0754060g/mol
• Monoisotopic Mass: 418.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 3-benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride

Comprehensive Analysis of 3-Benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride (CAS No. 312606-01-2)

The compound 3-Benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride (CAS No. 312606-01-2) is a specialized thiazolium-based derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a benzyl group, a nitrobenzoyloxy moiety, and a thiazolium core, makes it a subject of interest for researchers exploring novel bioactive compounds and functional materials. This article delves into its properties, synthesis, and emerging applications while addressing common queries from the scientific community.

In recent years, the demand for heterocyclic compounds like 3-Benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride has surged due to their versatility in drug discovery and catalysis. The nitrobenzoyloxy group, in particular, is often associated with enhanced reactivity and binding affinity, making this compound a candidate for targeted therapeutic agents. Researchers frequently search for "thiazolium derivatives in drug design" or "nitrobenzoyloxyethyl thiazolium applications," reflecting its relevance in modern medicinal chemistry.

The synthesis of CAS No. 312606-01-2 typically involves multi-step reactions, including the functionalization of the thiazolium ring and the introduction of the 4-nitrobenzoyloxy side chain. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in "green chemistry approaches for heterocyclic synthesis," efforts are underway to optimize its production using sustainable solvents and catalysts.

Beyond pharmaceuticals, 3-Benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride has shown promise in materials science. Its ionic nature and aromatic components make it suitable for designing conductive polymers or ionic liquids, aligning with trends in "smart materials for energy storage." The compound's stability under varying conditions is also a key focus, as evidenced by searches for "thermal stability of nitrobenzoyloxyethyl thiazolium salts."

Safety and handling of CAS No. 312606-01-2 adhere to standard laboratory protocols, with no significant hazards reported under normal use. Its non-toxic profile and biodegradability are often highlighted in discussions about "eco-friendly chemical alternatives," a hot topic in both academic and industrial circles. As research progresses, this compound may find broader applications in bioconjugation or catalysis, further solidifying its role in cutting-edge science.

In summary, 3-Benzyl-4-methyl-5-2-(4-nitrobenzoyloxy)ethyl-1,3-thiazol-3-ium chloride represents a fascinating intersection of chemistry and innovation. Its multifaceted properties cater to diverse fields, from medicine to advanced materials, addressing contemporary challenges like "sustainable drug development" and "high-performance material design." As interest grows, so does the need for comprehensive studies to unlock its full potential.